2-(2,3-dihydro-1H-inden-1-yl)-N-methyl-N-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-methyl-N-[(3-pyridin-2-yl-1,2-oxazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C21H21N3O2/c1-24(14-17-13-20(23-26-17)19-8-4-5-11-22-19)21(25)12-16-10-9-15-6-2-3-7-18(15)16/h2-8,11,13,16H,9-10,12,14H2,1H3
• InChI Key: SGMALDXZTGNHFC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=NO1)C2=CC=CC=N2)C(=O)CC3CCC4=CC=CC=C34
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

2-(2,3-dihydro-1H-inden-1-yl)-N-methyl-N-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}acetamide is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.16337692 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

Compounds with long alkyl side chains and isoxazole derivatives, similar in structural complexity to the query compound, have been synthesized and evaluated as corrosion inhibitors. These derivatives show promising inhibition efficiencies in acidic and oil medium, which suggests that related compounds might also possess corrosion inhibition properties useful in material science and engineering applications (Yıldırım & Çetin, 2008).

Coordination Chemistry and Antioxidant Activity

Isoxazole derivatives have been utilized to construct novel coordination complexes with metals like Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, indicating the potential for similar compounds to be used in developing new antioxidant agents or in material chemistry for various applications (Chkirate et al., 2019).

Anticancer Activity

Certain indenone and acetamide derivatives have demonstrated anticancer activity against various cancer cell lines, suggesting that structurally related compounds could be explored for their potential as anticancer agents. This opens up research opportunities in medicinal chemistry for the development of new therapeutic agents (Karaburun et al., 2018).

Photovoltaic Efficiency and Ligand-Protein Interactions

Benzothiazolinone acetamide analogs have been studied for their photovoltaic efficiency, NLO activity, and ligand-protein interactions. These studies suggest that compounds with similar functionalities might have applications in renewable energy technologies and biochemistry (Mary et al., 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. For example, a drug’s mechanism of action might involve binding to a specific receptor in the body. In the case of SARS-CoV-2 related compounds, they have been studied for their ability to interact with viral proteins.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, structure, and potential applications. For example, if it is indeed related to compounds that interact with SARS-CoV-2, it could be studied as a potential antiviral drug.